Cas no 1235067-78-3 (methyl 4-({(diphenylmethyl)carbamoylamino}methyl)piperidine-1-carboxylate)

• Product Name: methyl 4-({(diphenylmethyl)carbamoylamino}methyl)piperidine-1-carboxylate
• CAS No: 1235067-78-3
• MF: C₂₂H₂₇N₃O₃
• MW: 381.46808552742
• CID: 6430755
• PubChem ID: 49688935
• Update Time: 2025-05-22

methyl 4-({(diphenylmethyl)carbamoylamino}methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({(diphenylmethyl)carbamoylamino}methyl)piperidine-1-carboxylate
• methyl 4-[(benzhydrylcarbamoylamino)methyl]piperidine-1-carboxylate
• CCG-358269
• methyl 4-((3-benzhydrylureido)methyl)piperidine-1-carboxylate
• F5033-3552
• 1235067-78-3
• methyl 4-({[(diphenylmethyl)carbamoyl]amino}methyl)piperidine-1-carboxylate
• AKOS024492191
• VU0631381-1

• Inchi： 1S/C22H27N3O3/c1-28-22(27)25-14-12-17(13-15-25)16-23-21(26)24-20(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,17,20H,12-16H2,1H3,(H2,23,24,26)
• InChI Key： XQGDJQWTYBXQGR-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(CNC(=O)NC(C2=CC=CC=C2)C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 381.20524173g/mol
• Monoisotopic Mass: 381.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on methyl 4-({(diphenylmethyl)carbamoylamino}methyl)piperidine-1-carboxylate

Methyl 4-({(Diphenylmethyl)Carbamoylamino}Methyl)Piperidine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1235067-78-3, commonly referred to as methyl 4-({(diphenylmethyl)carbamoylamino}methyl)piperidine-1-carboxylate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. The piperidine ring serves as a central framework, while the diphenylmethyl carbamoyl amino group and the methyl ester are key functional groups that contribute to its unique properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of production but also allow for greater control over the stereochemistry of the molecule, which is critical for its intended applications. The diphenylmethyl group is particularly noteworthy, as it introduces aromaticity and hydrophobicity, which can influence the compound's solubility and bioavailability.

One of the most promising areas of research involving this compound is its potential role in drug development. The piperidine ring is known to exhibit significant pharmacokinetic properties, making it a valuable scaffold for designing bioactive molecules. Studies have shown that methyl 4-({(diphenylmethyl)carbamoylamino}methyl)piperidine-1-carboxylate exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in anti-inflammatory and antineoplastic drug discovery. Furthermore, its ability to form stable complexes with metal ions has opened avenues for exploring its use in metalloenzyme inhibition.

In addition to its pharmacological applications, this compound has garnered attention in materials science due to its unique electronic properties. The conjugation between the diphenylmethyl group and the carbamoyl amino group creates a highly delocalized π-system, which can be exploited in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that films prepared from this compound exhibit excellent charge transport properties, making them suitable for use in flexible electronic devices.

The synthesis of methyl 4-({(diphenylmethyl)carbamoylamino}methyl)piperidine-1-carboxylate involves a multi-step process that combines nucleophilic substitution, amide bond formation, and esterification reactions. A key challenge in its synthesis lies in controlling the regioselectivity during the formation of the carbamoyl amino group, which can significantly impact the compound's biological activity. Researchers have employed various strategies, including steric hindrance control and catalytic asymmetric synthesis, to address this challenge effectively.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to assess its long-term impact on ecosystems and develop sustainable methods for its production and disposal.

In conclusion, methyl 4-({(diphenylmethyl)carbamoylamino}methyl)piperidine-1-carboxylate (CAS No. 1235067-78-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic chemistry and materials science, positions it as a valuable tool for future innovations in drug development and advanced materials technology.